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Compound of Interest

Compound Name: 4-Chlorobutyryl chloride

Cat. No.: B032796

Technical Guide: Physical Properties of 4-
Chlorobutyryl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-
chlorobutyryl chloride, a crucial intermediate in the synthesis of pharmaceuticals and
agrochemicals. This document outlines its boiling point and density, supported by experimental
methodologies for their determination.

Core Physical Properties

4-Chlorobutyryl chloride is a clear, colorless to pale yellow liquid with a pungent odor.[1][2] It
is recognized for its high reactivity, primarily due to the acyl chloride functional group, making it
a potent electrophile.[1] The compound is soluble in organic solvents like diethyl ether and
ethanol but is sensitive to moisture and hydrolyzes in the presence of water.[2][3][4]

Quantitative Data Summary

The following table summarizes the key physical properties of 4-chlorobutyryl chloride for
easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b032796?utm_src=pdf-interest
https://www.benchchem.com/product/b032796?utm_src=pdf-body
https://www.benchchem.com/product/b032796?utm_src=pdf-body
https://www.benchchem.com/product/b032796?utm_src=pdf-body
https://prepchem.com/4-chlorobutyryl-chloride/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://prepchem.com/4-chlorobutyryl-chloride/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://store.astm.org/d3505-18.html
https://ayalytical.com/astm-d7777/
https://www.benchchem.com/product/b032796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions

Boiling Point 173174 °C at standard atmospheric
pressure (lit.)[3][4][5][6][7][8]

Density 1.26 g/mL at 25 °C (lit.)[3][4][5][6][71[8][°]

Molecular Weight 141.00 g/mol

Melting Point -47 °C

Refractive Index 1.461 at 20 °C (lit.)[3][4][71[8]

Vapor Pressure 3 mmHg at 20 °C[3][7][8]

Experimental Protocols

Precise determination of the physical properties of 4-chlorobutyryl chloride is critical for its
application in chemical synthesis and process development. The following sections detail the
methodologies for determining its boiling point and density.

Boiling Point Determination via Distillation

The boiling point of 4-chlorobutyryl chloride is determined through fractional distillation, a
technique also employed in its purification.

Methodology:

o Apparatus Setup: A standard fractional distillation apparatus is assembled, including a round-
bottom flask, a fractionating column, a condenser, a receiving flask, and a calibrated
thermometer. The apparatus must be thoroughly dried to prevent hydrolysis of the acyl
chloride.

o Sample Preparation: The crude 4-chlorobutyryl chloride is placed in the round-bottom flask
along with boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises through the
fractionating column.
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o Temperature Measurement: The thermometer is positioned so that the top of the bulb is level
with the side arm of the distillation head, ensuring an accurate reading of the vapor
temperature as it passes into the condenser.

o Data Collection: The temperature is recorded when the liquid is distilling at a steady rate.
The boiling point range is noted from the temperature at which the first drop of distillate is
collected to the temperature at which the last drop is collected. For high-purity 4-
chlorobutyryl chloride, this range is narrow. In some procedures, distillation is performed
under reduced pressure, and the boiling point is reported at that pressure.

Density Determination

The density of liquid chemicals like 4-chlorobutyryl chloride can be accurately measured
using a pycnometer or a digital density meter, following standardized methods such as ASTM
D4052.

Methodology using a Pycnometer:
o Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

o Sample Filling: The pycnometer is filled with 4-chlorobutyryl chloride, ensuring no air
bubbles are trapped. The temperature of the sample is brought to a constant, specified
temperature (e.g., 25 °C) in a water bath.

» Weight Measurement: The filled pycnometer is weighed again.

e Calculation: The density is calculated by dividing the mass of the 4-chlorobutyryl chloride
(weight of the filled pycnometer minus the weight of the empty pycnometer) by the known
volume of the pycnometer.

Logical Workflow for Synthesis and Purification

The following diagram illustrates a common workflow for the synthesis of 4-chlorobutyryl
chloride from y-butyrolactone, followed by its purification to yield the final product with the
specified physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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